Cas no 220000-23-7 (2-(4-fluorophenyl)methoxypropanoic acid)

• Product Name: 2-(4-fluorophenyl)methoxypropanoic acid
• CAS No: 220000-23-7
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD20659724
• CID: 4641924
• PubChem ID: 57550356
• Update Time: 2025-06-08

2-(4-fluorophenyl)methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(4-fluorophenyl)methoxy]-
• 2-[(4-fluorophenyl)methoxy]propanoic acid
• 2-(4-fluorophenyl)methoxypropanoic acid

• MDL： MFCD20659724
• Inchi： 1S/C10H11FO3/c1-7(10(12)13)14-6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： QREUQTVFOZOMOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OCC1=CC=C(F)C=C1)C

Additional information on 2-(4-fluorophenyl)methoxypropanoic acid

Professional Introduction to 2-(4-fluorophenyl)methoxypropanoic Acid (CAS No. 220000-23-7)

2-(4-fluorophenyl)methoxypropanoic acid, with the CAS number 220000-23-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The presence of a 4-fluorophenyl group and a methoxypropanoic acid moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The chemical structure of 2-(4-fluorophenyl)methoxypropanoic acid consists of a benzene ring substituted with a fluorine atom at the fourth position, connected to a methoxy group and a propanoic acid side chain. This configuration imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that the introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic profiles, leading to improved efficacy and reduced side effects. The 4-fluorophenyl moiety in 2-(4-fluorophenyl)methoxypropanoic acid is particularly interesting because it can serve as a key pharmacophore in the design of novel therapeutic agents.

One of the most promising applications of 2-(4-fluorophenyl)methoxypropanoic acid is in the development of anti-inflammatory drugs. Researchers have identified that compounds containing the methoxypropanoic acid group exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. The combination of these structural features with the stabilizing effect of the fluorine atom makes this compound a compelling candidate for further exploration.

The synthesis of 2-(4-fluorophenyl)methoxypropanoic acid involves multiple steps, including fluorination, methylation, and carboxylation reactions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly effective in constructing the desired molecular framework.

In addition to its potential in drug development, 2-(4-fluorophenyl)methoxypropanoic acid has also been investigated for its role in biochemical pathways. Studies have shown that derivatives of this compound can interact with various enzymes and receptors, modulating biological processes at the molecular level. This has opened up new avenues for research into diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The impact of fluorine substitution on the electronic properties of aromatic rings has been extensively studied. The electronegativity of fluorine leads to significant deshielding effects on adjacent protons, which can be exploited in NMR spectroscopy for structural elucidation. Furthermore, the ability of fluorinated compounds to engage in hydrogen bonding and π-stacking interactions adds another layer of complexity to their biological behavior.

In conclusion, 2-(4-fluorophenyl)methoxypropanoic acid (CAS No. 220000-23-7) represents a fascinating compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, particularly those targeting inflammatory and degenerative diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern drug discovery efforts.